1-(5-Bromofuran-2-carbonyl)-3-methoxypyrrolidine
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Overview
Description
1-(5-Bromofuran-2-carbonyl)-3-methoxypyrrolidine, also known as BFMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. BFMP is a heterocyclic compound that contains a pyrrolidine ring and a furan ring, both of which are important scaffolds in medicinal chemistry.
Scientific Research Applications
Synthesis and Chemical Transformations
Synthesis of Cyano Derivatives
The synthesis of 5-cyano derivatives from the 5-bromo derivative of N-b-methoxycarbonyl-L-tryptophan methyl ester showcases a process involving reaction with CuCN. This method demonstrates the chemical transformation capabilities of bromofuran derivatives in creating complex molecules for further applications in chemical research (Dua & Phillips, 1992).
Mechanism of Action
Target of Action
The primary target of 1-(5-Bromofuran-2-carbonyl)-3-methoxypyrrolidine is the cyclooxygenase-2 (COX-2) protein . COX-2 is an enzyme that plays a crucial role in the production of prostanoids, including prostaglandins, prostacyclin, and thromboxane, which are lipid compounds that mediate a variety of physiological processes and inflammatory responses .
Mode of Action
This compound interacts with the COX-2 protein through several interactions, including hydrogen bonding, electrostatic interaction, and hydrophobic interaction . These interactions allow the compound to bind to the COX-2 protein with a good binding affinity . This binding inhibits the activity of the COX-2 enzyme, thereby reducing the production of prostanoids .
Biochemical Pathways
By inhibiting the COX-2 enzyme, this compound affects the prostanoid biosynthesis pathway . This pathway is responsible for the production of prostanoids, which are involved in various physiological processes and inflammatory responses . Therefore, the inhibition of this pathway can lead to a reduction in inflammation and pain .
Result of Action
The inhibition of the COX-2 enzyme by this compound results in a decrease in the production of prostanoids . This can lead to a reduction in inflammation and pain, making this compound a potential candidate for the development of new anti-inflammatory drugs .
properties
IUPAC Name |
(5-bromofuran-2-yl)-(3-methoxypyrrolidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrNO3/c1-14-7-4-5-12(6-7)10(13)8-2-3-9(11)15-8/h2-3,7H,4-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWDHEPKMUJVMSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCN(C1)C(=O)C2=CC=C(O2)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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